Cas no 16703-39-2 (3-(4-chlorophenyl)-3-methylbutan-2-one)

3-(4-Chlorophenyl)-3-methylbutan-2-one is a chlorinated aromatic ketone with potential applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring a 4-chlorophenyl group and a methyl-substituted butanone backbone, offers reactivity suitable for further functionalization, such as nucleophilic additions or reductions. The compound’s stability and defined stereochemistry make it a valuable precursor in the synthesis of more complex molecules. Its chlorinated aromatic moiety may also contribute to enhanced lipophilicity, which can be advantageous in medicinal chemistry applications. The product is typically characterized by high purity and consistent performance, ensuring reliability in research and industrial processes.

3-(4-chlorophenyl)-3-methylbutan-2-one structure

16703-39-2 structure

Product Name:3-(4-chlorophenyl)-3-methylbutan-2-one

CAS No:16703-39-2

MF:C₁₁H₁₃ClO

MW:196.673322439194

MDL:MFCD01656231

CID:209451

PubChem ID:27998

Update Time:2025-11-02

3-(4-chlorophenyl)-3-methylbutan-2-one Chemical and Physical Properties

Names and Identifiers

- 2-Butanone,3-(4-chlorophenyl)-3-methyl-
- 3-(4-chlorophenyl)-3-methyl-2-Butanone
- 3-(4-chlorophenyl)-3-methylbutan-2-one
- EN300-2006565
- 2-BUTANONE, 3-(p-CHLOROPHENYL)-3-METHYL-
- 2-Methyl-2-(p-chlorophenyl)-3-butanone
- SCHEMBL3413489
- DTXSID70168222
- FT-0754786
- 2-Butanone, 3-(4-chlorophenyl)-3-methyl-
- 3-(p-Chlorophenyl)-3-methyl-2-butanone
- 16703-39-2
- BVYURCFIUPFFDK-UHFFFAOYSA-N
- BRN 1868078
- MDL： MFCD01656231
- Inchi： 1S/C11H13ClO/c1-8(13)11(2,3)9-4-6-10(12)7-5-9/h4-7H,1-3H3
- InChI Key： BVYURCFIUPFFDK-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C(C(C)=O)(C)C

Computed Properties

Exact Mass: 196.06559
Monoisotopic Mass: 196.0654927g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 190
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 17.1Å²

Experimental Properties

PSA: 17.07

3-(4-chlorophenyl)-3-methylbutan-2-one Pricemore >>

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